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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers,

Scientists, and Drug Development Professionals

This guide provides critical, step-by-step procedures for the safe handling, storage, and

disposal of 2-Ethylstyrene in a laboratory setting. Adherence to these protocols is essential for

ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
When handling 2-Ethylstyrene, a comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin contact, and eye contact.[1] The following table summarizes

the required PPE.
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Protection Type Specific Recommendations Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge.[1]

2-Ethylstyrene is harmful if

inhaled and may cause

respiratory irritation.[2]

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Silver

Shield®/4H®). Consult

manufacturer's data for

compatibility.

Prevents skin irritation and

absorption.

Body Protection
Lab coat, chemical-resistant

apron, and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Operational Plan for Handling 2-Ethylstyrene
A systematic approach to handling 2-Ethylstyrene from receipt to use is crucial for minimizing

risks.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Transport the chemical in a secondary container to the designated storage area.

2. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[1]

Keep the container tightly closed.[1]
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Store separately from oxidizing agents.[1]

The recommended storage temperature is 2-8°C.

3. Handling and Use:

All work with 2-Ethylstyrene must be conducted in a certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Avoid breathing vapors and contact with skin and eyes.

Wash hands thoroughly after handling.

Disposal Plan for 2-Ethylstyrene Waste
Proper disposal of 2-Ethylstyrene and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all 2-Ethylstyrene waste, including unused product and contaminated materials

(e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed hazardous

waste container.

The container must be compatible with 2-Ethylstyrene.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the specific contents ("2-
Ethylstyrene waste").

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

3. Disposal Procedure:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Do not dispose of 2-Ethylstyrene down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Quantitative Data Summary
The following table provides key quantitative data for 2-Ethylstyrene for quick reference.

Property Value Source

Molecular Formula C₁₀H₁₂ [3]

Molecular Weight 132.20 g/mol [3]

Boiling Point 187 °C [4]

Melting Point -76 °C [4]

Flash Point 57.1°C [5]

Density 0.912 g/mL [4]

OSHA PEL (Styrene) 100 ppm (8-hour TWA) [6]

NIOSH REL (Styrene) 50 ppm (10-hour TWA) [6]

ACGIH TLV (Styrene) 20 ppm (8-hour TWA) [6]

Note: Specific occupational exposure limits for 2-Ethylstyrene are not readily available. The

limits for Styrene are provided as a conservative reference.

Emergency Workflow: 2-Ethylstyrene Spill
The following diagram outlines the immediate steps to take in the event of a 2-Ethylstyrene
spill.
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Workflow for 2-Ethylstyrene Spill Response
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Workflow for 2-Ethylstyrene Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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